Cas no 686722-53-2 (8-Quinolinol, 5-[[4-(2-propynyl)-1-piperazinyl]methyl]-)

• Product name: 8-Quinolinol, 5-[[4-(2-propynyl)-1-piperazinyl]methyl]-
• CAS No: 686722-53-2
• MF: C₁₇H₁₉N₃O
• MW: 281.35226
• CID: 392762
• PubChem ID: 6918819

8-Quinolinol, 5-[[4-(2-propynyl)-1-piperazinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 5-[[4-(2-propynyl)-1-piperazinyl]methyl]-
• 5-[(4-prop-2-ynylpiperazin-1-yl)methyl]quinolin-8-ol
• 2JH24KL4ZG
• 5-(4-propargylpiperazin-1-ylmethyl)-8-hydroxyquinoline
• SCHEMBL113806
• VAR-10200
• 5-[4-propargylpiperazin-1-ylmethyl]-8-hydroxyquinoline
• 8-Quinolinol, 5-((4-(2-propyn-1-yl)-1-piperazinyl)methyl)-
• 5-(4-propargylpiperazin-1-ylmethyl)-8-hydroxy-quinoline
• DTXSID10218816
• 5-((4-(Prop-2-yn-1-yl)piperazin-1-yl)methyl)quinolin-8-ol
• JWUOZHTYFQHGAB-UHFFFAOYSA-N
• HLA-20
• UNII-2JH24KL4ZG
• CHEMBL496903
• 5-((4-Prop-2-ynylpiperazin-1-yl)methyl)quinolin-8-ol
• 686722-53-2
• HLA20 compound
• Q27254831
• HLA20

• Inchi： InChI=1S/C17H19N3O/c1-2-8-19-9-11-20(12-10-19)13-14-5-6-16(21)17-15(14)4-3-7-18-17/h1,3-7,21H,8-13H2
• InChI Key： JWUOZHTYFQHGAB-UHFFFAOYSA-N
• SMILES： C#CCN1CCN(CC1)CC2=C3C=CC=NC3=C(C=C2)O

Computed Properties

• Exact Mass: 281.15297
• Monoisotopic Mass: 281.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 39.6